Cas no 885273-23-4 (2-(3-ethylphenyl)-1,3-oxazole-4-carbaldehyde)

• Product Name: 2-(3-ethylphenyl)-1,3-oxazole-4-carbaldehyde
• CAS No: 885273-23-4
• MF: C₁₂H₁₁NO₂
• MW: 201.221243143082
• CID: 710990
• PubChem ID: 53407343
• Update Time: 2024-10-26

2-(3-ethylphenyl)-1,3-oxazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Oxazolecarboxaldehyde,2-(3-ethylphenyl)-
• 2-(3-ethylphenyl)-1,3-oxazole-4-carbaldehyde
• 2-(3-Ethyl-phenyl)-oxazole-4-carbaldehyde
• 2-(3-ETHYLPHENYL)OXAZOLE-4-CARBALDEHYDE,
• 4-Oxazolecarboxaldehyde,2-(3-ethylphenyl)
• DTXSID10695885
• 885273-23-4
• 2-(3-ethylphenyl)-oxazole-4-carbaldehyde
• DB-077501
• AB27481
• 2-(3-Ethylphenyl)oxazole-4-carbaldehyde

• Inchi： 1S/C12H11NO2/c1-2-9-4-3-5-10(6-9)12-13-11(7-14)8-15-12/h3-8H,2H2,1H3
• InChI Key： QASOWOWTRKWYKF-UHFFFAOYSA-N
• SMILES： O1C=C(C=O)N=C1C1=CC=CC(CC)=C1

Computed Properties

• Exact Mass: 201.07900
• Monoisotopic Mass: 201.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.1A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.6

Experimental Properties

• PSA: 43.10000
• LogP: 2.71650